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Compound of Interest

2,3-Dichlorobenzenesulfonyl
Compound Name:
chloride

cat. No.: B1301959

For immediate reference, treat 2,3-Dichlorobenzenesulfonyl chloride as a corrosive and
water-reactive substance. Proper disposal requires careful handling and adherence to
institutional and local regulations. Never dispose of it directly down the drain. This guide
provides essential safety and logistical information for the proper disposal of 2,3-
Dichlorobenzenesulfonyl chloride, tailored for researchers, scientists, and drug development
professionals.

Essential Safety and Handling Information

2,3-Dichlorobenzenesulfonyl chloride is a combustible liquid that is harmful if swallowed and
toxic to aquatic life with long-lasting effects.[1] It causes severe skin burns and eye damage.[2]
Always handle this chemical in a well-ventilated area, preferably a chemical fume hood, and
wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[3]

Quantitative Data

The following table summarizes key quantitative data for 2,3-Dichlorobenzenesulfonyl
chloride and its isomers. This information is critical for safe handling and storage.
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2,3-

Property Dichlorobenzenesulfonyl Notes
chloride

Melting Point -25t0 -22 °C (-13 to -8 °F)[1]

- _ 172 to 173 °C (342 to 343 °F)

Boiling Point
[1]

Density 1.288 g/mL at 25 °C (77 °F)[1]
Combustible liquid, Harmful if
swallowed, Causes severe

Hazards

skin burns and eye damage,

Toxic to aquatic life[1][2]

Step-by-Step Disposal Protocol

The disposal of 2,3-Dichlorobenzenesulfonyl chloride is categorized into two main

procedures: the disposal of bulk quantities and the neutralization of small, residual amounts

(e.g., cleaning glassware).

Bulk quantities of 2,3-Dichlorobenzenesulfonyl chloride must be disposed of as hazardous

waste without attempting neutralization.[4]

» Containerization: Ensure the chemical is in its original or a compatible, properly labeled

container. The container must be tightly closed.

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "2,3-Dichlorobenzenesulfonyl chloride".

o Storage: Store the sealed container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials such as strong oxidizing agents and

bases.[3]

» Professional Disposal: Arrange for pickup and disposal by your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[1]
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This procedure is adapted from protocols for similar dichlorobenzenesulfonyl chloride isomers
and should only be used for small, residual amounts.[4] Always perform a risk assessment
before proceeding.

Objective: To safely hydrolyze and neutralize residual 2,3-Dichlorobenzenesulfonyl chloride
into its less hazardous sulfonic acid salt.

Materials:

e Residual 2,3-Dichlorobenzenesulfonyl chloride (e.g., in a reaction flask).

e Saturated sodium bicarbonate solution or another suitable base.

e Large beaker.

 Stir plate and stir bar.

e |ce bath.

pH paper or pH meter.

Procedure:

o Preparation: In a chemical fume hood, place a large beaker containing a sufficient volume of
saturated sodium bicarbonate solution on a stir plate within an ice bath to control the reaction
temperature.[4]

» Slow Addition: While vigorously stirring the bicarbonate solution, slowly and carefully add the
residual 2,3-Dichlorobenzenesulfonyl chloride. The reaction is exothermic and will release
gas; control the addition rate to prevent excessive foaming and splashing.

o Reaction Time: Allow the mixture to stir for several hours (or overnight) to ensure the
complete hydrolysis of the sulfonyl chloride.

e pH Verification: Remove the beaker from the ice bath and allow it to warm to room
temperature. Test the pH of the aqueous layer to confirm it is neutral or slightly basic (pH 7-
9).[4] If the solution is still acidic, add more base.
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» Final Disposal: Once neutralized, the resulting agueous solution should be transferred to a
designated "Aqueous Hazardous Waste" container for your institution for final disposal.[4]

Spill Management

In the event of a spill, evacuate the area and remove all sources of ignition.[3] For small spills,
absorb the material with an inert absorbent material (e.g., Chemizorb®).[1] Collect the
absorbed material into a designated hazardous waste container.[4] Clean the affected area
thoroughly. For large spills, contact your institution's EHS office immediately.

Below is a diagram illustrating the decision-making process for the proper disposal of 2,3-
Dichlorobenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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